
Introduction: A Bifunctional Reagent of Strategic
Importance

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest

Compound Name: 4-Isocyanatobenzoyl chloride

CAS No.: 3729-21-3

Cat. No.: B1586679 Get Quote

4-Isocyanatobenzoyl chloride is a unique heterocyclic compound distinguished by its

bifunctional nature, incorporating both a highly reactive acyl chloride and an isocyanate group.

[1] These functional groups are situated at the para position of a central benzene ring,

bestowing upon the molecule a rigid, well-defined geometry and a predictable reactivity profile.

The presence of two distinct reactive sites allows for selective, stepwise reactions, making it an

invaluable linker and intermediate in diverse fields, particularly in the synthesis of complex

polymers, pharmaceuticals, and agrochemicals.

This guide provides a comprehensive exploration of the molecular architecture of 4-
isocyanatobenzoyl chloride, its spectroscopic signature, synthetic pathways, and critical

safety protocols. The insights presented herein are tailored for researchers, scientists, and drug

development professionals who require a deep, functional understanding of this versatile

chemical entity.

Molecular Architecture and Physicochemical
Properties
The foundational characteristics of a molecule dictate its behavior in a chemical system.

Understanding the structure and physical properties of 4-isocyanatobenzoyl chloride is

paramount for its effective application.

Chemical Identity and Structural Representation
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The molecule consists of a benzoyl chloride core with an isocyanate group substituted at the 4-

position.[2] This para-substitution pattern results in a linear and symmetric molecular axis

through the functional groups and the center of the benzene ring.

Molecular Formula: C₈H₄ClNO₂[3]

Molecular Weight: 181.58 g/mol [3]

CAS Number: 3729-21-3[1]

IUPAC Name: 4-isocyanatobenzoyl chloride[4]

Caption: 2D structure of 4-Isocyanatobenzoyl chloride.

Physicochemical Data
The physical properties of 4-isocyanatobenzoyl chloride are summarized below. It exists as a

low-melting solid, a characteristic that requires careful consideration during storage and

handling to prevent solidification in transfer lines.

Property Value Source

Appearance Light yellow crystalline mass [3][5]

Melting Point 36-38 °C (lit.) [3][5]

Boiling Point 54-55 °C at 0.07 mm Hg (lit.) [3][5][6]

Density 1.317 g/mL at 25 °C (lit.) [3][5]

Flash Point >230 °F (>110 °C) [3][5]

SMILES
ClC(=O)C1=CC=C(C=C1)N=C
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[1][4]
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Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/4-Cyanobenzoyl-chloride
https://www.chemicalbook.com/ChemicalProductProperty_US_CB9740932.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB9740932.aspx
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/default/mm3729213
https://www.benchchem.com/product/b1586679?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4-Isocyanatobenzoyl-chloride
https://www.benchchem.com/product/b1586679?utm_src=pdf-body
https://www.benchchem.com/product/b1586679?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_US_CB9740932.aspx
https://www.chembk.com/en/chem/Benzoyl%20chloride,%204-isocyanato-
https://www.chemicalbook.com/ChemicalProductProperty_US_CB9740932.aspx
https://www.chembk.com/en/chem/Benzoyl%20chloride,%204-isocyanato-
https://www.chemicalbook.com/ChemicalProductProperty_US_CB9740932.aspx
https://www.chembk.com/en/chem/Benzoyl%20chloride,%204-isocyanato-
https://buildingblock.bocsci.com/product/4-isocyanatobenzoyl-chloride-cas-3729-21-3-315303.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB9740932.aspx
https://www.chembk.com/en/chem/Benzoyl%20chloride,%204-isocyanato-
https://www.chemicalbook.com/ChemicalProductProperty_US_CB9740932.aspx
https://www.chembk.com/en/chem/Benzoyl%20chloride,%204-isocyanato-
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/default/mm3729213
https://pubchem.ncbi.nlm.nih.gov/compound/4-Isocyanatobenzoyl-chloride
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/default/mm3729213
https://www.chemicalbook.com/ChemicalProductProperty_US_CB9740932.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/4-Isocyanatobenzoyl-chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1586679?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spectroscopic Characterization: Elucidating the
Molecular Fingerprint
Spectroscopic analysis is essential for confirming the identity and purity of 4-
isocyanatobenzoyl chloride.[7] The key spectral features are dictated by its two primary

functional groups and the aromatic system.

Infrared (IR) Spectroscopy
The IR spectrum provides a definitive signature for the acyl chloride and isocyanate

functionalities.

Isocyanate (-N=C=O): A very strong and sharp absorption band is expected in the region of

2275-2250 cm⁻¹. This is characteristic of the asymmetric stretching vibration of the N=C=O

group and is often the most prominent peak in the spectrum.

Acyl Chloride (-COCl): A strong C=O stretching absorption is anticipated at a high frequency,

typically between 1815-1785 cm⁻¹. The electron-withdrawing effect of the chlorine atom

shifts this peak to a higher wavenumber compared to ketones or esters.

Aromatic Ring (C=C): Aromatic C=C stretching vibrations will appear in the 1600-1450 cm⁻¹

region.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is crucial for confirming the arrangement of protons and carbons in the

molecule.

¹H NMR: Due to the para-substitution pattern, the aromatic region will display a characteristic

AA'BB' system, which often appears as two distinct doublets.

The protons ortho to the electron-withdrawing acyl chloride group are expected to be

downfield (deshielded).

The protons ortho to the isocyanate group will be slightly more upfield.

¹³C NMR: The spectrum will show distinct signals for each unique carbon environment.
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Acyl Chloride Carbonyl (C=O): Expected around 165-170 ppm.

Isocyanate Carbon (N=C=O): Typically found in the 120-130 ppm range.

Aromatic Carbons: Four signals are expected in the aromatic region (120-150 ppm),

corresponding to the two substituted and two unsubstituted carbons.

Mass Spectrometry (MS)
Mass spectrometry is used to determine the molecular weight and fragmentation pattern,

confirming the molecular formula.[8]

Molecular Ion (M⁺): The molecular ion peak would be observed at m/z 181, with an M+2

peak at m/z 183 approximately one-third the intensity, corresponding to the ³⁷Cl isotope.

Key Fragmentation Pathways: Common fragmentation would involve the loss of the chlorine

atom (-35/37), the loss of the entire acyl group (-COCl), or the loss of the isocyanate group (-

NCO).

Synthesis and Chemical Reactivity
The utility of 4-isocyanatobenzoyl chloride stems from its synthesis, which yields a molecule

with two orthogonally reactive functional groups.

Synthetic Methodologies
While several methods exist, modern syntheses often avoid hazardous reagents like

phosgene.[9] A common and industrially scalable approach involves the reaction of a

substituted benzoyl chloride with a cyanate salt, often facilitated by a catalyst.[10]

One patented method describes the use of a composite catalyst system, such as a Lewis acid

(e.g., zinc chloride) and p-toluenesulfonic acid, to promote the reaction between 4-

chlorobenzoyl chloride and sodium cyanate.[9][10] This approach enhances the electrophilicity

of the carbonyl carbon, facilitating nucleophilic attack by the cyanate anion and subsequent

displacement of the chloride.[10]
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Caption: General workflow for catalytic synthesis.

Dual Reactivity Profile
The key to 4-isocyanatobenzoyl chloride's utility is the differential reactivity of its two

functional groups. This allows for sequential modification, where one group can be reacted

while the other remains intact for a subsequent transformation.

Acyl Chloride Reactivity: This group undergoes nucleophilic acyl substitution with a wide

range of nucleophiles.[11] It readily reacts with alcohols to form esters, with amines to form

amides, and hydrolyzes in the presence of water to form the corresponding carboxylic acid.

This reaction is typically rapid and often requires a base to scavenge the HCl byproduct.

Isocyanate Reactivity: The isocyanate group is also electrophilic and reacts with nucleophiles

containing active hydrogen atoms. It reacts with alcohols to form carbamates, with amines to

form ureas, and with water to form an unstable carbamic acid, which decarboxylates to yield

an amine.[12] These reactions are fundamental to the production of polyurethanes.[13]
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This dual reactivity makes it an ideal A-B type monomer for polymerization or a

heterobifunctional cross-linker for conjugating different molecular entities.

Safety and Handling: A Critical Overview
Due to its high reactivity, 4-isocyanatobenzoyl chloride is a hazardous substance that

demands stringent safety protocols. It is classified as corrosive and causes severe skin burns

and eye damage.[4] It is also harmful if swallowed, inhaled, or in contact with skin and may

cause respiratory irritation and allergic skin reactions.[4]

GHS Hazard Statements
H302: Harmful if swallowed[4]

H312: Harmful in contact with skin[4]

H314: Causes severe skin burns and eye damage[4]

H317: May cause an allergic skin reaction[4]

H332: Harmful if inhaled[4]

H335: May cause respiratory irritation[4]

Recommended Handling and Storage Protocols

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b1586679?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4-Isocyanatobenzoyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/4-Isocyanatobenzoyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/4-Isocyanatobenzoyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/4-Isocyanatobenzoyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/4-Isocyanatobenzoyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/4-Isocyanatobenzoyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/4-Isocyanatobenzoyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/4-Isocyanatobenzoyl-chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1586679?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol Description Rationale

Engineering Controls
Handle exclusively in a

certified chemical fume hood.

To prevent inhalation of

corrosive and toxic vapors.[14]

Personal Protective Equipment

(PPE)

Wear chemical-resistant

gloves (e.g., nitrile), a lab coat,

and splash-proof safety

goggles or a full-face shield.

[14][15]

To prevent skin and eye

contact, which can cause

severe burns.[4][14]

Handling

Avoid all personal contact,

including inhalation.[16] Keep

away from moisture and

incompatible materials such as

water, alcohols, amines, strong

bases, and oxidizing agents.

[17][18]

The compound reacts violently

with water and other

nucleophiles.

Storage

Store in a tightly sealed

container in a cool, dry, well-

ventilated area away from

incompatible substances.[15]

[17]

To prevent degradation from

moisture and reaction with

atmospheric water vapor.

Spill Response

Absorb spills with a non-

flammable, inert material (e.g.,

sand, vermiculite) and place in

a sealed container for

disposal.[17][18]

To contain the corrosive

material and prevent

environmental release.

Conclusion
4-Isocyanatobenzoyl chloride is a powerful and versatile bifunctional reagent. Its rigid

molecular framework, combined with the distinct and predictable reactivity of its acyl chloride

and isocyanate moieties, establishes it as a critical building block in advanced organic

synthesis. A thorough understanding of its molecular structure, spectroscopic properties, and

reactivity is essential for leveraging its full potential in the development of novel materials,

pharmaceuticals, and other high-value chemical products. Adherence to strict safety protocols
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is non-negotiable to ensure the well-being of researchers and the integrity of the experimental

outcomes.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1586679?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1586679?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

